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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B136036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Chemical Identity and Physical Properties
Antiblaze 100, also known by the trade name Antiblaze V6, is a chlorinated organophosphate

flame retardant. Its chemical identity and key physical and chemical properties are summarized

below.

Chemical Name: 2,2-bis(chloromethyl)trimethylene bis(bis(2-chloroethyl)phosphate)

CAS Number: 38051-10-4

Molecular Formula: C₁₃H₂₄Cl₆O₈P₂

Molecular Weight: 582.99 g/mol

Property Value Reference

Melting Point Decomposes at > 275°C [1]

Water Solubility 7820 mg/L at 25°C [2]

Vapor Pressure < 1.33 x 10⁻⁵ Pa at 20°C

log Kow (Octanol-Water

Partition Coefficient)
3.7
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Environmental Fate
The environmental fate of a chemical describes its transport and transformation in the

environment. Key aspects of the environmental fate of Antiblaze 100 are its persistence,

bioaccumulation potential, and mobility.

Persistence
Persistence refers to the length of time a chemical remains in a particular environment before it

is broken down by chemical or biological processes.

Biodegradation: Information on the biodegradation of Antiblaze 100 is limited. However, a

European Union Risk Assessment Report indicates that it is not readily biodegradable.

Hydrolysis: As an organophosphate ester, Antiblaze 100 may be susceptible to hydrolysis,

particularly under alkaline conditions. However, specific hydrolysis half-life data are not

readily available in the reviewed literature.

Photolysis: The potential for photodegradation of Antiblaze 100 by sunlight has not been

extensively studied.

Bioaccumulation
Bioaccumulation is the process by which a chemical is taken up by an organism, either directly

from the environment or through the consumption of food containing the chemical.

Bioconcentration Factor (BCF): The bioconcentration factor is a measure of the extent to

which a chemical accumulates in an aquatic organism. A predicted BCF of 89 L/kg has been

reported for Antiblaze 100. This value suggests a low to moderate potential for

bioaccumulation in aquatic organisms.

Bioaccumulation in the Environment: Despite the moderate BCF value, Antiblaze 100 has

been detected in various environmental matrices, including indoor dust, suggesting that

exposure and potential for bioaccumulation in terrestrial organisms, including humans, exist.

[2][3]
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Mobility describes the potential for a chemical to move through the environment.

Soil Sorption: The soil organic carbon-water partitioning coefficient (Koc) is a measure of a

chemical's tendency to adsorb to soil and sediment. A calculated log Koc of 3.34 suggests

that Antiblaze 100 has a moderate tendency to adsorb to soil and organic matter, which

would limit its mobility in the subsurface environment.

Ecotoxicology
Ecotoxicology is the study of the toxic effects of chemical substances on living organisms,

especially on populations and communities within defined ecosystems.

Aquatic Toxicity
The toxicity of Antiblaze 100 to aquatic organisms has been evaluated in several studies.

Organism Test Duration Endpoint Value (mg/L) Reference

Daphnia magna

(Water Flea)
48 hours EC50 41.9 [4]

Fish (species not

specified)
96 hours LC50 > 100

Algae (species

not specified)
72 hours EC50 6.5

Terrestrial Toxicity
Data on the toxicity of Antiblaze 100 to terrestrial organisms is limited.

Mammalian Toxicology
The toxicological profile of Antiblaze 100 in mammals is of significant concern due to its

presence in consumer products and the indoor environment.

Acute Toxicity
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Route Species Endpoint Value Reference

Oral Rat LD50 > 2000 mg/kg [5]

Dermal Rat LD50 > 2000 mg/kg [5]

Inhalation Mouse LC50 (4h) 1650 mg/m³ [5]

Developmental and Reproductive Toxicity
The U.S. Environmental Protection Agency (EPA) has classified Antiblaze 100 as having a

high hazard for developmental toxicity and a moderate hazard for reproductive toxicity.[6] This

is based on a two-generation study in rats which observed an increased number of runts and

reduced offspring weights.[7]

Carcinogenicity
Commercial mixtures of Antiblaze 100 have been found to contain tris(2-chloroethyl)

phosphate (TCEP) as an impurity, a compound classified as a carcinogen by the State of

California.[2][3][7] The carcinogenicity of pure Antiblaze 100 has not been definitively

established.

Endocrine Disruption
Several studies have suggested that organophosphate flame retardants, including those

structurally similar to Antiblaze 100, may act as endocrine-disrupting chemicals.[8][9] The

primary concern is interference with thyroid hormone homeostasis.[8]

Neurotoxicity
Organophosphate compounds are known for their potential neurotoxicity. While specific studies

on the neurotoxicity of Antiblaze 100 are limited, the potential for such effects exists due to its

chemical class.

Experimental Protocols
The following sections describe the general methodologies for key toxicological and

environmental fate experiments, based on standardized guidelines such as those from the

Organisation for Economic Co-operation and Development (OECD).
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Aquatic Toxicity Testing (OECD 202, 203)
Test Organisms:Daphnia magna (for invertebrate toxicity) and a standard fish species like

Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio rerio) (for fish toxicity).

Test Substance Preparation: A stock solution of Antiblaze 100 is prepared, and a series of

dilutions are made to create the test concentrations.

Exposure: Organisms are exposed to the different concentrations of the test substance in a

controlled environment (temperature, light, pH).

Endpoint Measurement: For Daphnia, the endpoint is immobilization (EC50). For fish, the

endpoint is mortality (LC50). Observations are made at regular intervals over a 48-hour

(Daphnia) or 96-hour (fish) period.

Workflow for Aquatic Toxicity Testing.

Mammalian Acute Oral Toxicity (OECD 423)
Test Animals: Typically rats or mice of a specific strain, age, and weight.

Test Substance Administration: A single dose of Antiblaze 100 is administered by gavage.

Dose Levels: A sequential dosing scheme is used, starting with a dose expected to be non-

lethal. The results from the first animal determine the dose for the next.

Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

Endpoint: The LD50 (the dose that is lethal to 50% of the test animals) is calculated.

Signaling Pathways
The precise molecular mechanisms and signaling pathways affected by Antiblaze 100 are not

yet fully elucidated. However, based on its classification as an organophosphate and potential

endocrine disruptor, several pathways are of interest.

Potential Endocrine Disruption Pathway
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Given the concerns about thyroid hormone disruption, a potential mechanism involves

interference with the hypothalamic-pituitary-thyroid (HPT) axis.
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Potential Disruption of the HPT Axis.
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This diagram illustrates the normal regulation of the HPT axis and potential points of

interference by Antiblaze 100, such as inhibiting hormone synthesis in the thyroid gland or

altering hormone metabolism.

Conclusion
Antiblaze 100 is a flame retardant with a complex environmental and toxicological profile.

While it exhibits moderate persistence and bioaccumulation potential, its presence in the indoor

environment and consumer products raises concerns for human health. The primary

toxicological concerns are developmental and reproductive toxicity, and potential endocrine-

disrupting effects. Further research is needed to fully elucidate its long-term environmental fate

and the specific molecular mechanisms underlying its toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Environmental Fate and
Toxicology of Antiblaze 100]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136036#environmental-fate-and-toxicology-of-
antiblaze-100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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